5-(3,5-dimethoxybenzyl)-7-(furan-2-yl)-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-4(5H)-one
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Description
5-(3,5-dimethoxybenzyl)-7-(furan-2-yl)-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-4(5H)-one is a useful research compound. Its molecular formula is C22H22N4O4S and its molecular weight is 438.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
- A series of novel thiazolo[4,5-d]pyridazinones were synthesized and tested for their in vivo analgesic and anti-inflammatory activities. These compounds, characterized by similar structural features, demonstrate the versatility of thiazolopyridazinone derivatives in medicinal chemistry, potentially offering insights into the pharmacological activities of closely related compounds (Demchenko et al., 2015).
Antiviral Applications
- Novel benzofuran-transition metal complexes were synthesized and evaluated for their HIV inhibitory activity. The study suggests that certain structural motifs within these complexes could be more potent than standard treatments, providing a foundation for exploring the antiviral capabilities of similar compounds, including thiazolopyridazinones (Galal et al., 2010).
Heterocyclic Chemistry
- Research into heterocyclic chemistry, including the study of pyrroles, thiophenes, and furans, underlines the importance of such compounds in developing pharmacologically active agents. This foundational knowledge aids in understanding the structural and chemical properties that contribute to the biological activity of complex molecules like thiazolopyridazinones (Davies, 1992).
Anti-inflammatory and Analgesic Activities
- The synthesis and evaluation of benzofuran derivatives for their anti-inflammatory, analgesic, and anticonvulsant activities highlight the potential therapeutic applications of compounds with similar structures. This research contributes to the understanding of how variations in molecular architecture can influence biological efficacy (El-Sawy et al., 2014).
Antioxidative Activities
- Studies on the antioxidative activities of heterocyclic compounds found in coffee volatiles produced by Maillard reaction emphasize the significance of structural elements in determining antioxidant capacity. Such insights can inform the design of related compounds with optimized antioxidative properties (Yanagimoto et al., 2002).
properties
IUPAC Name |
5-[(3,5-dimethoxyphenyl)methyl]-7-(furan-2-yl)-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O4S/c1-28-15-10-14(11-16(12-15)29-2)13-26-21(27)19-20(18(24-26)17-6-5-9-30-17)31-22(23-19)25-7-3-4-8-25/h5-6,9-12H,3-4,7-8,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEIDQAOLNXUYDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)CN2C(=O)C3=C(C(=N2)C4=CC=CO4)SC(=N3)N5CCCC5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3,5-dimethoxybenzyl)-7-(furan-2-yl)-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-4(5H)-one |
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